1-[3-(phenylsulfanyl)propyl]-3-(pyrimidin-2-yl)urea

• IUPAC Name: 1-(3-phenylsulfanylpropyl)-3-pyrimidin-2-ylurea
• InChI: InChI=1S/C14H16N4OS/c19-14(18-13-15-8-4-9-16-13)17-10-5-11-20-12-6-2-1-3-7-12/h1-4,6-9H,5,10-11H2,(H2,15,16,17,18,19)
• InChI Key: INOBNIFLPBCFDS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)SCCCNC(=O)NC2=NC=CC=N2
• Molecular Formula: C14H16N4OS
• Molecular Weight: 288.37 g/mol

Description

1-[3-(Phenylsulfanyl)propyl]-3-(pyrimidin-2-yl)urea is a small molecule with a unique structure and a wide range of applications in scientific research. It is a heterocyclic compound that contains a pyrimidine ring with a phenylsulfanylpropyl group attached to it. The compound has been used in a variety of applications, ranging from medicinal chemistry to biochemistry and pharmacology.

Scientific Research Applications

1-[3-(Phenylsulfanyl)propyl]-3-(pyrimidin-2-yl)urea has been used in a variety of scientific research applications. It has been used in medicinal chemistry to develop new drugs and drug delivery systems. In biochemistry, it has been used to study protein-protein interactions, enzyme kinetics, and metabolic pathways. In pharmacology, it has been used to study drug metabolism and pharmacokinetics. Additionally, it has been used in the development of novel materials for use in biotechnology and nanotechnology.

Mechanism of Action

Target of Action

It is known that pyrimidine derivatives, such as this compound, often interact with various enzymes and receptors in the body

Mode of Action

The presence of the phenylsulfanyl and pyrimidin-2-yl groups may contribute to the compound’s binding affinity and selectivity .

Result of Action

The compound’s interaction with its targets likely results in modulation of cellular functions and potentially leads to therapeutic effects .

Advantages and Limitations for Lab Experiments

1-[3-(Phenylsulfanyl)propyl]-3-(pyrimidin-2-yl)urea has a number of advantages and limitations for use in laboratory experiments. It is a relatively inexpensive compound that is easy to synthesize and is stable under a variety of conditions. Additionally, it has a wide range of applications in medicinal chemistry, biochemistry, and pharmacology. However, it is a relatively new compound and there is still much to be learned about its biochemical and physiological effects.

Future Directions

1-[3-(Phenylsulfanyl)propyl]-3-(pyrimidin-2-yl)urea has a wide range of potential future applications. It could be used in the development of new drugs and drug delivery systems, as well as new materials for use in biotechnology and nanotechnology. Additionally, further research could be conducted to better understand its biochemical and physiological effects, as well as its mechanism of action. Finally, it could be used to develop new methods for the synthesis of other compounds.

Synthesis Methods

1-[3-(Phenylsulfanyl)propyl]-3-(pyrimidin-2-yl)urea can be synthesized through a variety of methods, including the Biginelli reaction, the Heck reaction, and the Ugi reaction. The Biginelli reaction involves the condensation of a 1,3-dicarbonyl compound, an aldehyde, and an amine to form the desired product. The Heck reaction utilizes a palladium catalyst to form a carbon-carbon bond between an aryl halide and an alkenyl halide. The Ugi reaction is a multi-component reaction involving an aldehyde, an amine, a carboxylic acid, and an isocyanide to form the desired product.